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Compound of Interest

Compound Name: Indanomycin

Cat. No.: B8058501 Get Quote

CAS Number: 66513-28-8

Molecular Formula: C₃₁H₄₃NO₄

Molecular Weight: 493.68 g/mol

Summary
Indanomycin, also known as X-14547A, is a carboxylic acid ionophore antibiotic produced by

the bacterium Streptomyces antibioticus.[1][2] As an ionophore, it can form lipid-soluble

complexes with metal cations, facilitating their transport across biological membranes. This

activity is the basis for its biological effects, which include antibacterial properties, particularly

against Gram-positive bacteria.[2] This document provides a comprehensive overview of

Indanomycin, including its physicochemical properties, biological activity, and the

methodologies for its study.
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Property Value Reference

CAS Number 66513-28-8

Molecular Formula C₃₁H₄₃NO₄

Molecular Weight 493.68 g/mol

Appearance Not specified in literature

Solubility Not specified in literature

Melting Point Not specified in literature

Biological Activity
Antibacterial Activity
Indanomycin exhibits activity against Gram-positive bacteria. The minimum inhibitory

concentration (MIC) of Indanomycin-related antibiotics isolated from a marine Streptomyces

antibioticus strain was found to be in the range of 4.0-8.0 μg/ml against Staphylococcus

aureus.[3]

Ionophoric Activity
Indanomycin is capable of complexing and transporting both monovalent and divalent metal

cations across lipid membranes.[2] This disruption of the natural ion gradients across cellular

membranes is believed to be the primary mechanism of its antibiotic action. The precise

selectivity and binding constants for different cations have not been extensively reported in the

available literature.

The general mechanism of a carrier ionophore like Indanomycin involves the formation of a

complex with a cation, shielding its charge and allowing the complex to diffuse across the

hydrophobic lipid bilayer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8058501#indanomycin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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